2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-(4-methylsulfonylphenyl)benzaldehyde
• InChI: InChI=1S/C14H12O4S/c1-19(17,18)13-5-2-10(3-6-13)11-4-7-14(16)12(8-11)9-15/h2-9,16H,1H3
• InChI Key: WEROGDHKVWLMCE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)C=O
• Molecular Formula: C14H12O4S
• DSSTOX Substance ID: DTXSID20602525
• Molecular Weight: 276.31 g/mol
• CAS RN: 893741-31-6

Description

2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%, is a chemically synthesized compound that has been extensively studied for its potential applications in scientific research. This compound has a wide range of applications in biomedical research, including synthesis of other compounds, drug delivery, and enzyme inhibition.

Mechanism of Action

The mechanism of action of 2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%, is not well understood. However, it is believed that the compound binds to certain proteins in the cell, which results in the inhibition of certain enzyme activities. In addition, the compound has been shown to interact with other molecules, such as DNA, RNA, and lipids, which may affect the structure and function of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%, are not well understood. However, it has been shown to inhibit certain enzymes, which can affect the metabolism of cells. In addition, the compound has been shown to interact with other molecules, such as DNA, RNA, and lipids, which may affect the structure and function of the cell.

Advantages and Limitations for Lab Experiments

2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%, has several advantages and limitations when used in laboratory experiments. One of the main advantages is its high purity, which allows for precise control over the concentration of the compound used in experiments. In addition, the compound is relatively inexpensive and easy to obtain. However, the compound is relatively unstable and can decompose in the presence of light or heat.

Future Directions

The potential future directions for 2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%, are numerous. Further research could focus on developing methods to increase the stability of the compound, as well as exploring its potential applications in drug delivery and enzyme inhibition. In addition, further research could be conducted on the biochemical and physiological effects of the compound, as well as exploring its potential interactions with other molecules. Finally, further research could be conducted on the potential uses of the compound in the synthesis of other compounds, such as drugs, dyes, and polymers.

Synthesis Methods

2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%, can be synthesized using a variety of methods depending on the desired purity and yield. One of the most common methods is a three-step process involving the reaction of 4-methylsulfonylphenol with formaldehyde in the presence of a base such as potassium carbonate, followed by the reaction of the resulting product with sodium borohydride, and finally the addition of hydrochloric acid to the reaction mixture. This method yields a product with 95% purity.

Scientific Research Applications

2-Formyl-4-(4-methylsulfonylphenyl)phenol, 95%, has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of other compounds, as a drug delivery agent, and as an enzyme inhibitor. In addition, it has been used in the synthesis of a variety of other compounds, including drugs, dyes, and polymers.